Cas no 1795330-56-1 (1-oxaspiro[4.5]decan-2-ylmethanamine;hydrochloride)

• Product Name: 1-oxaspiro[4.5]decan-2-ylmethanamine;hydrochloride
• CAS No: 1795330-56-1
• MF: C₁₀H₂₀ClNO
• MW: 205.724902153015
• CID: 4614508
• PubChem ID: 86775344
• Update Time: 2025-10-30

1-oxaspiro[4.5]decan-2-ylmethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-oxaspiro[4.5]decan-2-yl)methanamine hydrochloride
• 1-oxaspiro[4.5]decan-2-ylmethanamine;hydrochloride

• Inchi： 1S/C10H19NO.ClH/c11-8-9-4-7-10(12-9)5-2-1-3-6-10;/h9H,1-8,11H2;1H
• InChI Key： AXPYWEGPQRSAOH-UHFFFAOYSA-N
• SMILES： C(C1CCC2(CCCCC2)O1)N.[H]Cl

Additional information on 1-oxaspiro[4.5]decan-2-ylmethanamine;hydrochloride

Comprehensive Overview of 1-oxaspiro[4.5]decan-2-ylmethanamine hydrochloride (CAS No. 1795330-56-1)

1-oxaspiro[4.5]decan-2-ylmethanamine hydrochloride (CAS No. 1795330-56-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure. The compound belongs to the class of spirocyclic amines, which are increasingly explored for their potential in drug discovery and material science. Its molecular framework, featuring a fused oxaspiro ring system, offers intriguing possibilities for modulating biological activity and physicochemical properties.

The spirocyclic architecture of this compound is particularly noteworthy, as it combines a 1-oxaspiro[4.5]decane core with a functional methanamine group. This structural motif is often associated with enhanced metabolic stability and improved bioavailability, making it a valuable scaffold in medicinal chemistry. Researchers are actively investigating its applications in targeting central nervous system (CNS) disorders, pain management, and other therapeutic areas where rigid, three-dimensional structures are advantageous.

In recent years, the demand for spirocyclic compounds like 1-oxaspiro[4.5]decan-2-ylmethanamine hydrochloride has surged, driven by their versatility in small-molecule drug development. The compound’s ability to act as a conformational constraint in bioactive molecules has made it a focal point for designing next-generation therapeutics. Additionally, its hydrochloride salt form ensures better solubility and handling, which is critical for preclinical and formulation studies.

From a synthetic chemistry perspective, the preparation of 1-oxaspiro[4.5]decan-2-ylmethanamine hydrochloride involves sophisticated methodologies, including ring-closing reactions and amine functionalization. These processes are often optimized to achieve high yields and purity, catering to the stringent requirements of pharmaceutical applications. The compound’s CAS No. 1795330-56-1 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documentation.

The growing interest in spirocyclic amines aligns with broader trends in drug discovery, where researchers prioritize molecules with improved pharmacokinetic profiles and reduced off-target effects. As such, 1-oxaspiro[4.5]decan-2-ylmethanamine hydrochloride is frequently discussed in the context of fragment-based drug design and scaffold hopping strategies. Its potential to address unmet medical needs continues to inspire innovation in both academic and industrial settings.

Beyond pharmaceuticals, this compound’s unique properties may also find utility in material science, particularly in the development of functional polymers or catalysts. Its rigid structure could contribute to the design of advanced materials with tailored mechanical or electronic characteristics. However, most current research remains focused on its biological applications, reflecting the compound’s promise as a versatile building block in modern chemistry.

In summary, 1-oxaspiro[4.5]decan-2-ylmethanamine hydrochloride (CAS No. 1795330-56-1) represents a compelling example of how spirocyclic chemistry is shaping the future of science. Its multifaceted applications, combined with its structural elegance, ensure its continued relevance in cutting-edge research and development.